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Cycloocta-1,5-

diene;rhodium;hexafluorophosphat

e

Cat. No.: B12443833

Get Quote

Executive Summary
is a cationic organorhodium(I) complex widely utilized as a versatile precatalyst in
homogeneous catalysis. Its significance in drug development and fine chemical synthesis
stems from its ability to serve as a "masked" source of the electrophilic fragment

. Upon treatment with target ligands (e.g., chiral phosphines), the labile cyclooctadiene (cod)
ligands are displaced, generating active catalytic species for asymmetric hydrogenation,
hydroformylation, and isomerization reactions.

This guide dissects the complex's coordination geometry, electronic stability, and validated

synthesis protocols, providing a self-contained reference for research and application.

Molecular Structure & Coordination Geometry[1][2]
The Cationic Core:
The cation features a Rhodium(I) center coordinated by two bidentate 1,5-cyclooctadiene

ligands. While formally classified as a
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square-planar complex, the steric bulk of the two cycloalkene rings induces a significant
distortion.

Geometry: The four alkene centroids (midpoints of the C=C bonds) form a distorted square

plane around the Rh atom. However, unlike smaller ligands, the two COD rings are twisted

relative to each other to minimize steric repulsion between the methylene protons of the ring

backbones. This results in a geometry often described as intermediate between square

planar and tetrahedral, with a dihedral twist angle typically ranging between 13° and 20°

depending on the counterion and crystal packing forces.

Hapticity: Each COD ligand binds in an

fashion (chelating diene).

Electronic Count:

Rh(I):

configuration (8 valence electrons).[1]

Ligands: 2

COD (4

2e⁻ donors) = 8 electrons.

Total: 16-electron complex.

Stability: The 16e⁻ count is electronically preferred for Rh(I) square-planar species,

rendering the complex stable in the solid state but kinetically labile in solution—a key

requirement for precatalyst activation.

The Counterion:
The hexafluorophosphate anion (

) is non-coordinating, maintaining an octahedral geometry. Its primary role is charge balance.
The lack of coordination by

is critical; unlike halide anions (e.g.,
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in

), the

anion does not bridge metal centers, ensuring the complex exists as discrete monomeric
cations rather than dimers.

Crystallographic Metrics
The following data summarizes typical bond parameters for

salts (e.g., SbF6, PF6, BF4 analogues), as the cation structure is largely conserved across
isomorphous salts.

Parameter Value (Approx.) Description

Rh–C Bond Length 2.18 – 2.26 Å
Distance from Rh to alkene

carbons.

C=C Bond Length 1.36 – 1.40 Å

Slightly elongated compared to

free alkene (1.34 Å) due to

-backbonding.

Rh···Centroid ~2.00 Å
Distance from Rh to the center

of the C=C bond.

Twist Angle 13° – 20°

Deviation from ideal square

planar (

distortion).

Note: The specific crystal packing of the

salt often exhibits rotational disorder of the globular cation, a phenomenon known

as a "rotator phase" in similar Rh-diene salts.[2]
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Visualization of Coordination & Activation
The following diagram illustrates the structural connectivity of the precatalyst and its activation

pathway via ligand exchange—the critical step in catalyst generation.
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Caption: Structural connectivity of the [Rh(cod)2]+ cation and its activation pathway via ligand

substitution.

Experimental Protocols
Synthesis: The "Silver Route" (Halide Abstraction)
This method is preferred for its high purity and visual endpoint (precipitation of AgCl).

Reaction:

Protocol:

Preparation: In a glovebox or under Argon, dissolve
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(0.5 mmol, 246 mg) in anhydrous dichloromethane (10 mL).

Ligand Addition: Add free 1,5-cyclooctadiene (1.5 mmol, 0.18 mL) to the solution. Reasoning:

Excess COD prevents the formation of coordinatively unsaturated species during

abstraction.

Abstraction: Add a solution of

(1.0 mmol, 253 mg) in acetone/DCM (2 mL) dropwise.

Workup: Stir for 1 hour in the dark (Ag salts are photosensitive). A white precipitate (AgCl)

will form immediately.

Filtration: Filter the mixture through a Celite pad to remove AgCl.

Isolation: Concentrate the red/orange filtrate to ~2 mL. Add diethyl ether (20 mL) slowly to

precipitate the product.

Drying: Collect the red-orange crystals by filtration and dry under vacuum.

Characterization Data
To validate the synthesis, compare spectral data against these standard values.

Technique Signal / Parameter Assignment

¹H NMR (

)
5.30 (br s, 8H)

Vinyl protons (-CH=) of

coordinated COD.

2.40 - 2.60 (m, 16H)
Methylene protons (-CH₂-) of

COD.

³¹P NMR
-144.0 (septet,

Hz)
anion characteristic splitting.

Appearance Red-orange crystalline solid
Visual confirmation of cationic

Rh(I).
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Scientific Integrity & References
Mechanism of Action
The utility of

lies in the lability of the COD ligands. In the presence of high-affinity ligands (like
bisphosphines, e.g., BINAP or DuPhos), the COD ligands are displaced. The cationic charge
on the metal enhances the Lewis acidity, facilitating the coordination of substrates (alkenes,
ketones) in subsequent catalytic steps. The non-coordinating

anion ensures that no competitive inhibition occurs at the metal center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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